Cas no 5117-85-1 (1-hydroxycyclopentane-1-carbonitrile)

• Product Name: 1-hydroxycyclopentane-1-carbonitrile
• CAS No: 5117-85-1
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD00043764
• CID: 372030
• PubChem ID: 199855
• Update Time: 2025-05-26

1-hydroxycyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile,1-hydroxy-
• 1-Hydroxycyclopentane carbonitrile
• 1-Hydroxy-1-cyclopentancarbonitril
• 1-hydroxy-cyclopentanecarbonitrile
• AC1L587H
• AC1Q77Y2
• BRN 2689354
• CTK4J3813
• cyclopentanone cyanohydrin
• ghl.PD_Mitscher_leg0.44
• 1-hydroxycyclopentane-1-carbonitrile
• SCHEMBL1703692
• A898249
• DTXSID90199194
• AS-40251
• 5117-85-1
• Z419078448
• AB91846
• EN300-54139
• Cyclopentanecarbonitrile, 1-hydroxy-
• MFCD00043764
• 1-Hydroxycyclopentanecarbonitrile
• CS-0206782
• AKOS005215750
• NS00032228
• ALBB-032344
• DB-328951

• MDL： MFCD00043764
• Inchi： 1S/C6H9NO/c7-5-6(8)3-1-2-4-6/h8H,1-4H2
• InChI Key： JZHFFOQSXKDOSX-UHFFFAOYSA-N
• SMILES： OC1(C#N)CCCC1

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-hydroxycyclopentane-1-carbonitrile

Recent Advances in the Study of 1-Hydroxycyclopentane-1-carbonitrile (CAS: 5117-85-1)

1-Hydroxycyclopentane-1-carbonitrile (CAS: 5117-85-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent research has highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 1-hydroxycyclopentane-1-carbonitrile as a precursor in the synthesis of cyclopentane-based inhibitors targeting protein kinases. The researchers employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields of the desired product. The study emphasized the compound's role in enhancing the selectivity and potency of kinase inhibitors, which are crucial for cancer therapy.

In another recent investigation, scientists explored the neuroprotective properties of derivatives synthesized from 1-hydroxycyclopentane-1-carbonitrile. The study, featured in Bioorganic & Medicinal Chemistry Letters (2024), reported that these derivatives exhibited significant antioxidant and anti-inflammatory effects in neuronal cell cultures. The findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further advancements in the field include the development of green chemistry approaches for the synthesis of 1-hydroxycyclopentane-1-carbonitrile. A 2023 study in ACS Sustainable Chemistry & Engineering described an eco-friendly catalytic process that minimizes waste and reduces the use of hazardous reagents. This innovation aligns with the growing demand for sustainable practices in pharmaceutical manufacturing.

In conclusion, 1-hydroxycyclopentane-1-carbonitrile (CAS: 5117-85-1) continues to be a valuable building block in medicinal chemistry. Its versatility in synthesis and potential therapeutic applications make it a compound of interest for ongoing and future research. The latest studies underscore its importance in drug discovery and highlight the need for further exploration of its biological activities and synthetic methodologies.